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Compound of Interest

Compound Name: Methyl 4-amino-3-iodobenzoate

Cat. No.: B009237

Methyl 4-amino-3-iodobenzoate is an aromatic organic compound that serves as a crucial
building block and intermediate in the synthesis of more complex molecules, particularly within
the pharmaceutical and materials science sectors.[1][2] Its structure, featuring an aniline, an
lodo-substituent, and a methyl ester, provides multiple reaction sites for synthetic
transformations. However, the very features that make it a versatile reagent also necessitate a
robust understanding of its hazard profile to ensure safe handling.

This guide provides a comprehensive overview for researchers, chemists, and drug
development professionals on the safe handling, storage, and disposal of Methyl 4-amino-3-
iodobenzoate. The protocols and insights herein are synthesized from authoritative safety data
sheets and established laboratory safety principles, aiming to foster a proactive safety culture.

Hazard Identification and Risk Profile

The primary hazards associated with Methyl 4-amino-3-iodobenzoate are irritation to the skin,
eyes, and respiratory system.[3][4][5] It is classified under the Globally Harmonized System
(GHS) with a "Warning" signal word.[3][4][5]

GHS Hazard Statements:
e H315: Causes skin irritation.[3][4][5]

e H319: Causes serious eye irritation.[3][4][5]
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o H335: May cause respiratory irritation.[3][4]

The causality behind these hazards lies in its chemical nature. As a fine crystalline powder, it
can easily become airborne, leading to inhalation.[1][6] The amino and iodo groups on the
aromatic ring can interact with biological macromolecules, leading to an irritant response upon
contact with mucous membranes, skin, or the respiratory tract. Aromatic amines, as a class,
are known for their potential for skin absorption, making dermal contact a significant route of
exposure.[7]

Physicochemical and Hazard Data Summary

Property Value Source(s)
CAS Number 19718-49-1 [11[3][41[6]
Molecular Formula C8HS8INO2 [1][3][6]
Molecular Weight 277.06 g/mol [31[4]
Appearance White to beige crystalline (115]
powder
Melting Point 86-91 °C [1][4][6]
GHS Signal Word Warning [31141[5]
Hazard Codes H315, H319, H335 [31141[5]

P261, P264, P280,
Precautionary Codes P302+P352, [31[4]
P305+P351+P338

Comprehensive Protocol for Safe Handling and
Exposure Control

A multi-layered approach, combining engineering controls, administrative procedures, and
personal protective equipment (PPE), is essential for mitigating the risks associated with
handling Methyl 4-amino-3-iodobenzoate.

Engineering Controls: The First Line of Defense
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The primary engineering control is to minimize the generation and inhalation of dust.

« Ventilation: All handling of the solid compound, especially weighing and transferring, must be
conducted in a well-ventilated area.[8] A certified chemical fume hood is the standard and
most effective control.[7]

o Containment: For procedures with a higher risk of aerosolization, consider using a ventilated
balance enclosure or a glove box.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The selection of appropriate PPE is critical to prevent dermal and ocular exposure.[9]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[4][10]
Always inspect gloves for tears or punctures before use and practice proper glove removal
techniques to avoid skin contamination.

o Eye and Face Protection: Chemical safety goggles are mandatory.[5][7] If there is a splash
hazard, a face shield should be worn in addition to goggles.[7]

o Respiratory Protection: If engineering controls cannot maintain exposure below acceptable
limits, or during spill cleanup, a NIOSH-approved N95 (or better) particulate respirator is
required.[4][11] The use of respirators must be part of a comprehensive respiratory
protection program.[11]

o Skin and Body Protection: A standard laboratory coat should be worn, fully buttoned, with
sleeves rolled down. For larger quantities or increased exposure risk, consider a chemical-
resistant apron or coveralls.[1]

Safe Handling Workflow Diagram

The following diagram illustrates the critical safety checkpoints throughout the lifecycle of
handling Methyl 4-amino-3-iodobenzoate in a laboratory setting.
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Preparation & Receiving

Receiving
- Inspect container integrity
- Verify label

Before Handling

SDS Review
- Understand specific hazards
- Note emergency procedures

Store Appropriately

Handling & Use

Storage
- Sealed, dry, dark place
- Room temperature

Weighing & Transfer
- Inside chemical fume hood
- Use anti-static measures

Use in Experiment

Reaction Setup
- Ensure compatible solvents/reagents
- Maintain ventilation

After Use

Post-Use & Disposal

Decontamination
- Clean work surfaces
- Wash hands thoroughly

Segregate Waste

Waste Collection
- Segregate as hazardous waste
- Use labeled, sealed containers

Disposal
- Follow institutional EHS guidelines
- Do not use sink/trash disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 4-amino-3-iodobenzoate.
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Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous
situations.

o Conditions: Store in a tightly sealed container in a dry, cool, and dark place.[1][5][6] The
recommended storage temperature is room temperature.[1][5][6]

o Atmosphere: Some suppliers recommend storing under an inert gas, as the compound may
be air-sensitive.[5] This is a critical consideration for long-term storage to prevent gradual
degradation through oxidation.

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases,
as these can initiate vigorous or hazardous reactions.[12][13]

Emergency and First Aid Procedures

In the event of an exposure or spill, immediate and correct action is vital.
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Exposure Route First Aid Protocol Source(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [1][12]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Remove contaminated
clothing. Immediately wash the
affected area with plenty of

Skin Contact soap and water for at least 15 [12]
minutes. Seek medical
attention if irritation develops

or persists.

Move the exposed person to
fresh air. If breathing is difficult,
rovide oxygen. If not
Inhalation P ) yg o [12]
breathing, give artificial
respiration. Seek medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [14]

unconscious person. Seek

immediate medical attention.

Spill Response Protocol

o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Protect: Don appropriate PPE, including respiratory protection, gloves, and eye protection.
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o Contain & Clean: Gently cover the spill with an inert absorbent material like vermiculite or
sand. Avoid raising dust.[15] Carefully sweep or scoop the material into a labeled, sealable
container for hazardous waste.[13][15]

o Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth in the
hazardous waste container.

o Report: Report the incident to the laboratory supervisor and the institutional Environmental
Health and Safety (EHS) office.

Waste Disposal

Chemical waste must be managed responsibly to protect personnel and the environment.

o Classification: Methyl 4-amino-3-iodobenzoate and any materials contaminated with it
(e.g., gloves, absorbent paper, empty containers) must be treated as hazardous chemical
waste.[7]

» Collection: Collect waste in a clearly labeled, non-reactive, and sealable container.[8] Do not
mix with other waste streams to avoid potential incompatibilities.[7]

» Disposal: Arrange for pickup and disposal through your institution's licensed hazardous
waste management program. Under no circumstances should this chemical be disposed of
down the drain or in the regular trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Ontario, CA 91761, United States
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